![molecular formula C20H22N4O2S B2569824 1-(3-oxo-3,4-dihydroquinoxalin-2-yl)-N-(2-(thiophen-2-yl)ethyl)piperidine-4-carboxamide CAS No. 1207031-09-1](/img/structure/B2569824.png)
1-(3-oxo-3,4-dihydroquinoxalin-2-yl)-N-(2-(thiophen-2-yl)ethyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-oxo-3,4-dihydroquinoxalin-2-yl)-N-(2-(thiophen-2-yl)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H22N4O2S and its molecular weight is 382.48. The purity is usually 95%.
BenchChem offers high-quality 1-(3-oxo-3,4-dihydroquinoxalin-2-yl)-N-(2-(thiophen-2-yl)ethyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-oxo-3,4-dihydroquinoxalin-2-yl)-N-(2-(thiophen-2-yl)ethyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methods and Chemical Properties:
- The development of synthetic methods for related compounds includes the microwave-assisted synthesis of molecules with complex structures that may have biological activities. For instance, the synthesis of molecules containing penicillanic acid or cephalosporanic acid moieties explores the antimicrobial, antilipase, and antiurease activities of these compounds (Başoğlu et al., 2013). Another example involves the synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents, showing the potential for the development of new therapeutic agents (Abu‐Hashem et al., 2020).
Biological Activities:
- Research into the biological activities of similar compounds includes investigations into their antimicrobial, anti-inflammatory, analgesic, and anticancer properties. The exploration of these activities is crucial for the development of new therapeutic agents. For example, certain compounds were identified for their potential as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, displaying significant analgesic and anti-inflammatory activities, comparable to standard drugs (Abu‐Hashem et al., 2020). Another study focused on the synthesis and EGFR-TK inhibition and anticancer activity of new quinoxaline derivatives, highlighting the importance of these compounds in cancer research (Ahmed et al., 2020).
properties
IUPAC Name |
1-(3-oxo-4H-quinoxalin-2-yl)-N-(2-thiophen-2-ylethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O2S/c25-19(21-10-7-15-4-3-13-27-15)14-8-11-24(12-9-14)18-20(26)23-17-6-2-1-5-16(17)22-18/h1-6,13-14H,7-12H2,(H,21,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBKYQZIUVJKPMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCC2=CC=CS2)C3=NC4=CC=CC=C4NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-oxo-4H-quinoxalin-2-yl)-N-(2-thiophen-2-ylethyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.